Methyl 3-(3-methylphenyl)prop-2-enoate

• IUPAC Name: methyl 3-(3-methylphenyl)prop-2-enoate
• InChI: InChI=1S/C11H12O2/c1-9-4-3-5-10(8-9)6-7-11(12)13-2/h3-8H,1-2H3
• InChI Key: WNPZREZPHDCWRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=CC(=O)OC
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID00609799
• Molecular Weight: 176.21 g/mol
• CAS RN: 82444-40-4

Description

Methyl 3-(3-methylphenyl)prop-2-enoate is a chemical compound that belongs to the class of esters. It is also known as methyl cinnamate and is widely used in the food and fragrance industry. The compound has a sweet, balsamic odor and is found in various essential oils, including cinnamon, basil, and ylang-ylang.

Scientific Research Applications

Synthetic Applications and Chemical Transformations

Methyl 3-(3-methylphenyl)prop-2-enoate and its derivatives have been extensively utilized in synthetic chemistry for the preparation of heterocyclic systems and other complex organic compounds. For instance, compounds like Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate have been prepared and used as reagents for synthesizing various heterocyclic structures such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, which are significant in medicinal chemistry and materials science (Lovro Selič, S. Grdadolnik, & B. Stanovnik, 1997).

Antimicrobial Properties

Several studies have investigated the antimicrobial properties of methyl 3-(3-methylphenyl)prop-2-enoate derivatives. For example, a novel methyl (2E)-2-{[N-(2-formylphenyl)(4-methylbenzene)sulfonamido]methyl}-3-(4-chlorophenyl) prop-2-enoate compound exhibited promising antimicrobial activity, indicating potential for developing new antimicrobial agents (S. Murugavel, V. Velan, D. Kannan, & M. Bakthadoss, 2016).

Nonlinear Optical (NLO) Properties

Research on the nonlinear optical properties of methyl 3-(3-methylphenyl)prop-2-enoate derivatives has shown significant results. For instance, vibrational spectral studies of methyl 3-(4-methoxyphenyl)prop-2-enoate revealed its potential as a new organic non-linear optic crystal, which could be beneficial for optical communication technologies and photonic devices (D. Sajan, J. Binoy, I. Joe, V. S. Jayakumar, & J. Zaleski, 2005).

Molecular Docking Studies

Molecular docking studies have been performed on methyl 3-(3-methylphenyl)prop-2-enoate derivatives to assess their potential as bioactive agents. These studies help predict the binding efficiency and interaction of these compounds with biological targets, thereby aiding in the development of new therapeutic agents (S. Murugavel, V. Velan, D. Kannan, & M. Bakthadoss, 2017).

Mechanism of Action

Methyl 3-(3-methylphenyl)prop-2-enoate may exhibit biological activity due to its structural features. For instance, it has been reported as an active inhibitor of phospholipase A2 , which plays a role in cellular signaling and inflammation.

Synthesis routes and methods

Procedure details

A mixture of 6.0 g (49.9 mmol) of m-tolualdehyde and 18.37 g (54.93 mmol) of methyl (triphenylphosphoranylidene)acetate in 50 ml of THF was stirred at reflux for 4 hours. The THF was evaporated and the residue was stirred with 200 ml of petroleum ether (bp=30°-60° C.) and filtered. The filtrate was evaporated to give the title compound as a light yellow liquid which was distilled bulb-to-bulb at 90° C./0.4 mm of Hg.